Cas no 2228240-12-6 (4-2-(methoxymethyl)oxan-2-yl-1,3-thiazol-2-amine)

• Product Name: 4-2-(methoxymethyl)oxan-2-yl-1,3-thiazol-2-amine
• CAS No: 2228240-12-6
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6131971
• PubChem ID: 165760664
• Update Time: 2025-10-28

4-2-(methoxymethyl)oxan-2-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(methoxymethyl)oxan-2-yl-1,3-thiazol-2-amine
• EN300-1737786
• 2228240-12-6
• 4-[2-(methoxymethyl)oxan-2-yl]-1,3-thiazol-2-amine

• Inchi： 1S/C10H16N2O2S/c1-13-7-10(4-2-3-5-14-10)8-6-15-9(11)12-8/h6H,2-5,7H2,1H3,(H2,11,12)
• InChI Key： KYHUBKNCUZSXKB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1(COC)CCCCO1

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.6Ų

Additional information on 4-2-(methoxymethyl)oxan-2-yl-1,3-thiazol-2-amine

4-(Methoxymethyl)oxan-2-yl)-1,3-thiazol-2-amine (CAS No. 2228240-12-6)

The compound 4-(Methoxymethyl)oxan-2-yl)-1,3-thiazol-2-amine, identified by the CAS registry number CAS No. 2228240-12-6, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the oxane ring (tetrahydrofuran derivative) and the methoxymethyl group introduces unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The 4-(Methoxymethyl)oxan-2-yl)-1,3-thiazol moiety has been shown to exhibit promising biological activities due to its ability to interact with various protein targets. For instance, researchers have reported that this compound demonstrates selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

The synthesis of 4-(Methoxymethyl)oxan-substituted thiazoles involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the methoxymethyl group into the oxane ring is achieved through alkylation reactions, while the formation of the thiazole ring requires precise control over reaction conditions to ensure high yields and purity. These synthetic methods have been optimized in recent years, with advancements in catalytic systems and green chemistry practices enabling more efficient and environmentally friendly production processes.

In terms of physical properties, CAS No. 22-8-1-6 exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic synthesis reactions and bioassays. The compound's stability under different storage conditions has also been extensively studied, with results indicating that it remains stable for extended periods when stored at room temperature in a dry environment.

The application of 4-(Methoxymethyl)oxan-substituted thiazoles extends beyond pharmaceuticals into materials science. For example, recent research has explored the use of this compound as a precursor for the synthesis of advanced materials such as conductive polymers and coordination polymers. Its ability to act as a coordinating ligand due to the presence of nitrogen atoms in both the thiazole ring and oxane moiety makes it an attractive candidate for such applications.

In conclusion, 4-(Methoxymethyl)oxan-substituted thiazoles represent a versatile class of compounds with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and biological activities is expected to uncover new opportunities for their use in drug development and materials science. As advancements in analytical techniques and computational modeling continue to evolve, our understanding of these compounds will deepen, paving the way for innovative solutions in both academia and industry.